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Compound of Interest

Compound Name: Fenhexamid-d10

Cat. No.: B15295614 Get Quote

An overview of the chemical structure, properties, synthesis, and analytical methods for the

deuterated fungicide, Fenhexamid-d10, serving as a crucial internal standard for advanced

research applications.

Introduction
Fenhexamid-d10 is the deuterated form of Fenhexamid, a widely used hydroxyanilide

fungicide effective against a range of plant-pathogenic fungi, most notably Botrytis cinerea

(gray mold). The strategic replacement of ten hydrogen atoms with deuterium in the cyclohexyl

ring provides a stable, isotopically labeled internal standard essential for accurate quantification

in complex matrices by mass spectrometry-based analytical techniques. This guide provides a

comprehensive overview of the chemical and physical properties of Fenhexamid-d10, its

proposed synthesis, its biological mode of action, and detailed experimental protocols for its

use in research, particularly in drug development and metabolic studies.

Chemical Structure and Properties
Fenhexamid-d10 is structurally analogous to Fenhexamid, with the key difference being the

substitution of ten hydrogen atoms on the cyclohexane ring with deuterium.

Table 1: Chemical and Physical Properties of Fenhexamid-d10
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Property Value Reference(s)

IUPAC Name

N-(2,3-Dichloro-4-

hydroxyphenyl)-1-

methyl(cyclohexane-

d10)carboxamide

[1]

CAS Number 1246815-53-1 [2]

Molecular Formula C₁₄H₇D₁₀Cl₂NO₂ [2]

Molecular Weight 312.26 g/mol [1][2]

Appearance Solid (form may vary) General knowledge

Purity Typically >95% (HPLC)

Storage Temperature +4°C

Application
Internal standard for analytical

and pharmacokinetic research

Table 2: Chemical and Physical Properties of Fenhexamid (Unlabeled)

Property Value Reference(s)

CAS Number 126833-17-8

Molecular Formula C₁₄H₁₇Cl₂NO₂

Molecular Weight 302.2 g/mol

Melting Point 153 °C

LogP 3.51

pKa 7.3

Synthesis of Fenhexamid-d10
While specific, detailed protocols for the commercial synthesis of Fenhexamid-d10 are

proprietary, a logical synthetic pathway can be proposed based on the known synthesis of
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Fenhexamid and general methods for deuterium labeling. The synthesis of Fenhexamid

involves the amide coupling of 1-methylcyclohexanecarboxylic acid and 4-amino-2,3-

dichlorophenol. To produce Fenhexamid-d10, the 1-methylcyclohexanecarboxylic acid

precursor would need to be deuterated.

Synthesis of Deuterated Precursor

Alternative Grignard Route

Synthesis of Amine Precursor

Final Coupling Reaction
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Proposed synthetic workflow for Fenhexamid-d10.
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Experimental Protocol: Proposed Synthesis of 1-
Methylcyclohexanecarboxylic acid-d10 (via H/D
Exchange)
This proposed protocol is based on general principles of catalytic hydrogen-deuterium

exchange.

Catalyst Preparation: A platinum-based catalyst (e.g., Adam's catalyst, PtO₂) is pre-reduced

with deuterium gas (D₂) in a suitable solvent like ethyl acetate-d₆.

Reaction Setup: In a high-pressure reactor, dissolve 1-methylcyclohexanecarboxylic acid in a

deuterated solvent such as deuterium oxide (D₂O).

Catalytic Exchange: Add the activated catalyst to the solution. The reactor is then

pressurized with deuterium gas.

Reaction Conditions: The mixture is heated and stirred for a prolonged period (e.g., 24-48

hours) to facilitate the exchange of hydrogen atoms on the cyclohexane ring with deuterium.

Workup and Purification: After the reaction, the catalyst is filtered off. The deuterated product

is extracted with an organic solvent, dried, and purified, for example, by recrystallization or

chromatography.

Biological Mechanism of Action (Fenhexamid)
Fenhexamid acts as a sterol biosynthesis inhibitor (SBI) in fungi. Specifically, it targets the 3-

keto reductase enzyme, which is crucial for the C4-demethylation step in the ergosterol

biosynthesis pathway. Ergosterol is a vital component of fungal cell membranes, analogous to

cholesterol in mammalian cells. By inhibiting its synthesis, Fenhexamid disrupts membrane

integrity and function, leading to the inhibition of germ tube elongation and mycelial growth.
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Simplified Ergosterol Biosynthesis Pathway and the inhibitory action of Fenhexamid.

Analytical Methodology
Fenhexamid-d10 is primarily used as an internal standard for the quantification of Fenhexamid

in various samples, including food, environmental, and biological matrices. The following is a
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representative experimental protocol for the analysis of Fenhexamid using Fenhexamid-d10
as an internal standard by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample

Homogenization

Extraction

Cleanup

LC-MS/MS Analysis

Data Analysis

Internal Standard (Fenhexamid-d10)

Click to download full resolution via product page

General workflow for the analysis of Fenhexamid using Fenhexamid-d10.

Experimental Protocol: LC-MS/MS Analysis of
Fenhexamid
This protocol is adapted from a method for analyzing Fenhexamid in animal and fishery

products.

1. Sample Preparation and Extraction:
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To 10.0 g of a homogenized sample (e.g., muscle, liver), add 30 mL of 1.5 mol/L phosphoric

acid and mix thoroughly.

Add 100 mL of acetone, homogenize, and filter under suction.

To the residue on the filter paper, add another 50 mL of acetone, homogenize, and filter.

Combine the filtrates and adjust the final volume to 200 mL with acetone.

Take a 4 mL aliquot of the extract and add 16 mL of 1 vol% formic acid.

2. Clean-up (Solid Phase Extraction - SPE):

Condition an octadecylsilanized (ODS) silica gel cartridge (1,000 mg) with 5 mL of

acetonitrile and 5 mL of water.

Condition a graphitized carbon black cartridge (500 mg) with 5 mL of acetonitrile and 5 mL of

water.

Load the extract from step 1 onto the ODS cartridge.

Wash the ODS cartridge with 10 mL of 1 vol% formic acid in acetonitrile/water (3:7, v/v).

Connect the graphitized carbon cartridge to the bottom of the ODS cartridge and elute with

10 mL of 1 vol% formic acid in acetonitrile/water (7:3, v/v). Discard the eluate.

Remove the ODS cartridge and elute the graphitized carbon cartridge with 30 mL of 1 vol%

formic acid in acetonitrile.

Concentrate the eluate at <40°C to dryness.

Reconstitute the residue in 2 mL of acetonitrile/water (1:1, v/v) for LC-MS/MS analysis.

3. LC-MS/MS Instrumental Conditions:

LC Column: Octadecylsilanized silica gel (e.g., 2.0 mm i.d. x 150 mm, 5 µm particle size)

Column Temperature: 40°C
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Mobile Phase: A gradient of acetonitrile and 2 mmol/L ammonium acetate solution.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

MS/MS Transitions (example):

Fenhexamid: Monitor appropriate precursor and product ions (e.g., as specified in

established methods).

Fenhexamid-d10: Monitor the corresponding mass-shifted precursor and product ions.

4. Quantification:

Prepare a calibration curve using standard solutions of Fenhexamid at several

concentrations.

Inject the prepared sample extract into the LC-MS/MS system.

Calculate the concentration of Fenhexamid in the sample by comparing the peak area ratio

of Fenhexamid to Fenhexamid-d10 against the calibration curve.

Conclusion
Fenhexamid-d10 is an indispensable tool for researchers in analytical chemistry, toxicology,

and drug development. Its use as an internal standard ensures the accuracy and reliability of

quantitative analyses of Fenhexamid residues in various complex samples. A thorough

understanding of its chemical properties, synthesis, and the biological mechanism of its parent

compound, as outlined in this guide, is crucial for its effective application in scientific research.

The provided experimental protocols offer a solid foundation for developing and validating

analytical methods tailored to specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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